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Compound of Interest

Compound Name: 4-Methylpent-2-yne-1,4-diol

CAS No.: 10605-66-0

Cat. No.: B078164

Get Quote

Executive Safety Summary
Chemical Name: 4-Methylpent-2-yne-1,4-diol[1][2][3][4][5][6][7][8]

CAS Number: 10605-66-0[1][2][3][4][5][6][7][8]

Formula: C₆H₁₀O₂

Critical Hazard:Combustible Liquid/Solid. While less reactive than terminal alkynes, this

internal alkyne diol poses risks of vigorous reaction with strong oxidizers and acids.

Disposal Method: High-temperature incineration equipped with afterburner and scrubber. DO

NOT dispose of via sanitary sewer systems.

Chemical Profile & Hazard Analysis
Effective disposal requires understanding the chemical's stability profile. Unlike terminal

alkynes (e.g., Propargyl alcohol), 4-Methylpent-2-yne-1,4-diol contains an internal triple bond,

significantly reducing—but not eliminating—the risk of explosive metal acetylide formation.
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Property Data Operational Implication

Molecular Weight 114.14 g/mol N/A

Boiling Point 102–103 °C (2 Torr)
High boiling point; low volatility

risk during standard transfer.

Flash Point 92.8 °C
Combustible. Classified as

Class IIIA combustible liquid.

Reactivity Internal Alkyne

Stable under neutral

conditions. Incompatible with

oxidizing agents, acid

chlorides, and acid anhydrides.

Physical State
Viscous Liquid / Low-melting

Solid

May require gentle warming or

dissolution for transfer.

Pre-Disposal Handling & Segregation
Before disposal, the waste stream must be characterized and segregated to prevent

incompatible reactions in the waste container.

Segregation Protocol
Isolate from Oxidizers: Never mix with perchlorates, nitrates, or permanganates. The alkyne

moiety can be cleaved oxidatively, releasing significant heat.

Acid/Base Separation: Keep away from strong acids (sulfuric, hydrochloric) which can

catalyze dehydration or polymerization reactions.

Solvent Compatibility: Compatible with standard organic waste solvents (Acetone, Methanol,

Dichloromethane) for bulking purposes.

Containerization
Material: High-Density Polyethylene (HDPE) or Borosilicate Glass.

Labeling: Must be labeled "Hazardous Waste - Organic." Clearly mark "Combustible" and

"Irritant."
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Disposal Methodologies
The following workflows define the authorized disposal routes.

Method A: High-Temperature Incineration (Preferred)
This is the standard industry protocol for alkynyl diols.

Preparation: Dissolve the substance in a combustible solvent (e.g., acetone or ethanol) if it

has solidified or is too viscous to pour. A 10-20% solution is ideal for steady combustion.

Bulking: Combine with other non-halogenated organic solvents in the primary waste stream.

Destruction: The waste management facility will incinerate the material. The organic carbon

is converted to CO₂, and the hydrogen to H₂O.

Method B: Lab-Scale Chemical Treatment (Spill Response Only)
Note: This is not for bulk disposal but for neutralizing small spills before cleanup.

Absorb: Use vermiculite or sand to absorb the liquid.

Collect: Scoop into a sealable container.

Label: Mark as "Debris contaminated with 4-Methylpent-2-yne-1,4-diol."

Visual Workflows
Figure 1: Disposal Decision Tree
This logic flow ensures the material is routed to the correct waste stream based on its physical

state and purity.
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Waste: 4-Methylpent-2-yne-1,4-diol

Physical State?

Solid / Viscous Residue

Liquid / SolutionDissolve in Acetone/Ethanol

Segregate from Oxidizers/Acids

Transfer to HDPE Waste Container
(Label: Combustible Organic)

Ship for Incineration

Click to download full resolution via product page

Caption: Workflow for preparing 4-Methylpent-2-yne-1,4-diol for final disposal via incineration.

Regulatory Compliance (RCRA/EPA)
RCRA Status: 4-Methylpent-2-yne-1,4-diol is not a P-listed or U-listed waste.

Characteristic Waste: It may be classified as D001 (Ignitable) if the waste mixture has a flash

point < 60°C (e.g., if mixed with acetone).
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Sewer Ban: Under 40 CFR 403.5, discharge of combustible liquids or agents that cause

interference/pass-through in POTW (Publicly Owned Treatment Works) is prohibited.

Emergency Response
In Case of Fire: Use Water spray, Carbon dioxide (CO₂), Dry chemical, or Alcohol-resistant

foam.

In Case of Skin Contact: Wash with soap and water for 15 minutes. The diol functionality

aids water solubility, making water an effective decontamination agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-Methylpent-2-yne-1,4-diol: Proper Disposal &
Handling Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078164/docs#4-methylpent-2-yne-1-4-diol-proper-
disposal-handling-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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